5-Chloro-2-thiophenesulfonyl Bromide

• Molecular Formula: C4H2BrClO2S2
• Molecular Weight: 261.5 g/mol
• IUPAC Name: 5-chlorothiophene-2-sulfonyl bromide
• InChI: InChI=1S/C4H2BrClO2S2/c5-10(7,8)4-2-1-3(6)9-4/h1-2H
• InChI Key: NRPHOTPZLMTNRM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)S(=O)(=O)Br

Description

5-Chloro-2-thiophenesulfonyl Bromide is a useful research compound. Its molecular formula is C4H2BrClO2S2 and its molecular weight is 261.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 1-liter, three-neck flask equipped with a magnetic stirrer, a thermometer, an an addition funnel were placed 300 ml of methylene chloride, 10.63 g (0.05 mol) of 5-chloro-2-thiophenesulfonyl hydrazine, and some crushed ice. The slurry was allowed to cool to 2° C., and 16.0 g (0.10 mol) of bromine was added dropwise with stirring at such a rate that the temperature did not exceed 10° C. After the addition was complete, the methylene chloride layer was separated, dried and the methylene chloride removed in vacuo, leaving a yellow-orange oil. The oil was dissolved in hexane and the resulting solution cooled to give 6.56 g of the title compound as slightly yellow crystals, mp 35°-37°.